Cas no 1421475-97-9 (N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide)

• Product Name: N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide
• CAS No: 1421475-97-9
• MF: C₂₃H₂₇N₅O
• MW: 389.493384599686
• CID: 5402076
• Update Time: 2025-05-20

N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-3-(dimethylamino)benzamide
• N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide

• Inchi： 1S/C23H27N5O/c1-27(2)21-9-5-6-18(14-21)23(29)25-16-19-15-22(17-10-12-24-13-11-17)28(26-19)20-7-3-4-8-20/h5-6,9-15,20H,3-4,7-8,16H2,1-2H3,(H,25,29)
• InChI Key： QWNRWBMLVUCVDQ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=NC=C2)N(C2CCCC2)N=1)(=O)C1=CC=CC(N(C)C)=C1

Additional information on N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide

Comprehensive Overview of N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide (CAS No. 1421475-97-9)

The compound N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide, identified by its CAS No. 1421475-97-9, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a pyrazole core with a pyridine moiety and a benzamide derivative, making it a promising candidate for various therapeutic applications. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential role in targeting specific biological pathways.

One of the key structural highlights of N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide is its cyclopentyl group, which enhances its lipophilicity and bioavailability. The presence of a dimethylamino group further contributes to its pharmacological properties, potentially improving its interaction with target proteins. These features align with current trends in drug design, where researchers prioritize compounds with optimized pharmacokinetic profiles. The compound's CAS No. 1421475-97-9 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

In recent years, the scientific community has shown growing interest in pyrazole- and pyridine-containing compounds due to their versatility in drug development. N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide exemplifies this trend, as its structure suggests potential applications in oncology, neurology, and inflammation. For instance, similar compounds have been investigated for their ability to modulate kinase activity, a hot topic in cancer research. This aligns with frequently searched terms like "kinase inhibitors" and "targeted therapy," reflecting the compound's relevance to cutting-edge medical advancements.

The synthesis and characterization of N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Researchers often employ NMR and mass spectrometry to confirm its purity and structural integrity. These methodologies are frequently discussed in academic forums and search queries, highlighting the compound's technical sophistication. Additionally, its CAS No. 1421475-97-9 ensures traceability in patent literature and commercial databases, a critical factor for intellectual property management.

From a commercial perspective, N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide is of interest to pharmaceutical companies exploring novel small-molecule therapeutics. Its structural attributes make it a viable candidate for lead optimization programs, particularly in the context of personalized medicine. This aligns with trending topics such as "precision medicine" and "drug repurposing," which dominate current scientific discourse. The compound's pyridine and benzamide components further underscore its potential in addressing unmet medical needs.

In conclusion, N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-3-(dimethylamino)benzamide (CAS No. 1421475-97-9) represents a compelling example of modern drug discovery. Its intricate design and potential therapeutic applications make it a subject of ongoing research, resonating with popular search terms like "small-molecule drugs" and "structure-activity relationships." As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.